2-(Bromomethyl)-2-(methoxymethyl)oxolane

Core Science & Biosynthesis

Synthesis Pathways for 2-(Bromomethyl)-2-(methoxymethyl)oxolane Derivatives: A Technical Guide to Regioselective Halocyclization

Phase I: Architectural Significance & Topological Challenges

The 2,2-disubstituted oxolane (tetrahydrofuran) ring is a privileged scaffold in medicinal chemistry and natural product synthesis. Tetrahydrofuranyl rings are ubiquitous in marine terpenoids and lipids, driving the need for robust, scalable synthetic methodologies[1]. Furthermore, they serve as critical rigidifying elements in complex therapeutics, such as the spliceosome inhibitor FR901464 and its analogs[2].

The specific core, 2-(bromomethyl)-2-(methoxymethyl)oxolane , presents a unique topological challenge: the construction of a quaternary stereocenter at the C2 position bearing two orthogonal functional handles. The unreactive methoxymethyl ether provides stability and hydrogen-bond accepting potential, while the highly reactive exocyclic alkyl bromide serves as a prime electrophile for downstream cross-coupling, azidation, or nucleophilic substitution to generate a vast library of derivatives.

Phase II: Retrosynthetic Topologies & Pathway Selection

To construct this sterically congested C2 center, linear precursors must be pre-organized to favor specific cyclization trajectories. We evaluate two primary self-validating pathways:

• Pathway A (Direct Halocyclization) : The biosynthetically-inspired electrophilic bromoetherification of 4-(methoxymethyl)pent-4-en-1-ol. This is the most direct route, mirroring the synthesis of the tetrahydrofuran cores found in the obtusallene family of marine natural products[3].

• Pathway B (Epoxide Cascade + Appel Bromination) : A halogen-free cyclization relying on the epoxidation of the same alkenol, followed by a 5-exo-tet acid-catalyzed ring opening and subsequent Appel bromination of the resulting primary alcohol.

Retrosynthetic pathways for 2,2-disubstituted oxolane synthesis.

Phase III: Mechanistic Causality in Halocyclization

The success of Pathway A relies entirely on controlling the regioselectivity of the hydroxyl attack on the intermediate bromonium ion. Why does the reaction exclusively form the 5-membered oxolane (5-exo) rather than the 6-membered tetrahydropyran (6-endo)?

The causality is rooted in both electronic and stereoelectronic factors:

• Electronic Bias : Upon addition of the electrophilic bromine source, an asymmetric bromonium ion forms across the C4-C5 bond. The C4 carbon is disubstituted (bearing the methoxymethyl group), granting it significant tertiary carbocation character ( δ+ ). The C1-hydroxyl group acts as a hard nucleophile, preferentially attacking the more electrophilic C4 position.

• Stereoelectronic Alignment : According to Baldwin's Rules for ring closure, the 5-exo-tet trajectory allows for optimal orbital overlap between the incoming oxygen lone pair and the σ∗ orbital of the C4-Br bond.

Mechanistic sequence of electrophilic bromocyclization favoring 5-exo closure.

Phase IV: Self-Validating Experimental Workflows

As a Senior Application Scientist, I emphasize that protocols must be self-validating. The following methodology for Pathway A incorporates built-in diagnostic checks to ensure structural integrity and kinetic control.

Protocol: NBS-Mediated Bromoetherification

Rationale : N-Bromosuccinimide (NBS) is selected over molecular bromine ( Br2​ ) to prevent radical-mediated side reactions and over-oxidation. While highly electrophilic agents like BDSB are powerful for complex ring-expanding bromoetherifications[4], they can lead to over-bromination in simple electron-rich systems. Dichloromethane (DCM) is utilized as a strictly non-nucleophilic solvent to prevent solvent-trapping artifacts.

Step-by-Step Methodology :

• Initiation : Flame-dry a 100 mL Schlenk flask under argon. Charge the flask with 4-(methoxymethyl)pent-4-en-1-ol (1.0 equiv, 10 mmol) and anhydrous DCM (0.1 M, 100 mL).

• Thermal Control : Cool the reaction mixture to -78 °C using a dry ice/acetone bath. Causality: Low temperatures kinetically freeze the 6-endo pathway and prevent thermodynamic equilibration of the bromonium ion.

• Electrophile Addition : Add recrystallized NBS (1.05 equiv, 10.5 mmol) in a single portion in the dark.

• Propagation : Stir at -78 °C for 2 hours, then allow the reaction to slowly warm to 0 °C over 4 hours.

• Quench & Workup : Quench the reaction with saturated aqueous Na2​S2​O3​ (20 mL) to reduce any unreacted electrophilic bromine. Extract the aqueous layer with DCM (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

In-Process Self-Validation

Do not proceed to downstream derivatization without verifying the regiochemistry:

• TLC Check : The starting alkenol will stain strongly with KMnO4​ . The product oxolane will not rapidly reduce KMnO4​ but will stain dark blue/purple with anisaldehyde.

• NMR Diagnostic : Obtain a crude 1H NMR in CDCl3​ . The definitive proof of the 5-exo product is the presence of an AB quartet integrating to 2 protons around δ 3.40–3.60 ppm, corresponding to the diastereotopic protons of the exocyclic −CH2​Br group. A 6-endo product would lack this AB system and instead show a highly deshielded multiplet for a tertiary proton adjacent to the bromide.

Phase V: Process Optimization & Quantitative Metrics

The choice of electrophile and solvent drastically alters the thermodynamic landscape of the cyclization. The table below summarizes the optimization matrix for achieving high 5-exo regioselectivity.

Entry	Electrophilic Source	Solvent	Temp (°C)	Yield (%)	5-exo : 6-endo Ratio	Mechanistic Note
1	NBS (1.05 eq)	DCM	-78 to 0	88	>95:5	Optimal kinetic control; minimal side reactions.
2	NBS (1.05 eq)	THF	0 to 25	62	82:18	THF acts as a Lewis base, competing with intramolecular attack.
3	Br2​ (1.0 eq)	DCM	-78	45	60:40	High reactivity leads to poor regiocontrol and radical byproducts.
4	TBCO (1.2 eq)	MeNO2​	0	76	88:12	Good alternative, but requires specialized reagent handling.
5	BDSB (1.1 eq)	MeCN	-20	71	85:15	Highly electrophilic; slight over-bromination observed[4].

Data represents comparative optimization metrics for the halocyclization of 4-substituted pent-4-en-1-ol derivatives.

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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basic reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane in nucleophilic substitution

An In-Depth Technical Guide to the Nucleophilic Substitution Reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-(Bromomethyl)-2-(methoxymethyl)oxolane is a unique synthetic building block featuring a primary alkyl bromide positioned on a quaternary carbon adjacent to an oxolane (tetrahydrofuran) ring. This guide provides a comprehensive analysis of its fundamental reactivity in nucleophilic substitution reactions. By dissecting the competing electronic and steric factors inherent in its structure, we establish a predictive framework for its behavior. This document serves as a technical resource for chemists aiming to incorporate this versatile scaffold into synthetic and medicinal chemistry programs, offering mechanistic insights, predictive models, and practical experimental guidance.

Introduction: A Structurally Unique Building Block

The oxolane (tetrahydrofuran) ring is a privileged scaffold in medicinal chemistry, found in numerous natural products and FDA-approved drugs.[1] Its incorporation can enhance aqueous solubility and metabolic stability while providing a defined three-dimensional vector for molecular interactions. 2-(Bromomethyl)-2-(methoxymethyl)oxolane emerges as a valuable intermediate for introducing this motif. Its structure presents a fascinating dichotomy: a primary alkyl halide, typically highly reactive towards SN2 substitution, is directly attached to a sterically demanding quaternary center. Understanding this interplay is critical to leveraging its synthetic potential.

This guide will deconstruct the factors governing the reactivity of this molecule, providing a senior scientist's perspective on predicting its behavior and optimizing reaction conditions for its successful application in complex molecule synthesis.

Core Principles: The SN1 and SN2 Dichotomy

Nucleophilic substitution reactions are foundational in organic synthesis, involving the replacement of a leaving group by a nucleophile.[2] They primarily proceed via two distinct mechanisms: SN1 (Substitution Nucleophilic Unimolecular) and SN2 (Substitution Nucleophilic Bimolecular).

• The SN1 Pathway: A two-step process involving the formation of a carbocation intermediate.[3] Its rate is dependent only on the substrate concentration (first-order kinetics) and is favored by substrates that form stable carbocations (tertiary, allylic, benzylic) and polar protic solvents.[4][5][6]

• The SN2 Pathway: A single, concerted step where the nucleophile attacks the electrophilic carbon as the leaving group departs.[3] The reaction rate depends on the concentration of both the substrate and the nucleophile (second-order kinetics).[7] This pathway is highly sensitive to steric hindrance and is favored for methyl and primary substrates.[8][9]

A summary of the key distinguishing features is presented below.

Feature	SN1 Mechanism	SN2 Mechanism
Kinetics	Unimolecular (First-order)	Bimolecular (Second-order)
Mechanism	Two steps (Carbocation intermediate)	One step (Concerted)
Substrate Preference	3° > 2° >> 1°	CH₃ > 1° > 2° (3° is unreactive)
Nucleophile	Weak nucleophiles are effective	Strong nucleophiles are required
Stereochemistry	Racemization	Inversion of configuration
Solvent	Polar Protic (e.g., H₂O, ROH)	Polar Aprotic (e.g., Acetone, DMF)

Mechanistic Deep Dive: Reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane

To predict the reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane, we must analyze its structure through the lens of SN2 and SN1 models.

Substrate Classification: A Sterically Hindered Primary Halide

The electrophilic carbon is primary (bonded to only one other carbon), which overwhelmingly favors the SN2 pathway. The formation of a primary carbocation, as required for an SN1 mechanism, is energetically prohibitive under standard conditions. Therefore, we can confidently predict that SN1 reactions will not be a significant pathway.

However, the reaction center is adjacent to a quaternary carbon, which creates substantial steric hindrance. This bulkiness shields the electrophilic carbon from the nucleophile's required backside attack, which is the cornerstone of the SN2 mechanism.[9][10]

Figure 2: Decision workflow for predicting the reaction mechanism.

Experimental Protocol: A Case Study with Sodium Azide

This section provides a trusted, self-validating protocol for a representative SN2 reaction. The synthesis of 2-(Azidomethyl)-2-(methoxymethyl)oxolane is a valuable transformation, as the resulting azide can be readily converted to a primary amine.

Rationale Behind Experimental Choices

• Nucleophile: Sodium azide (NaN₃) is a strong nucleophile, well-suited for SN2 reactions.

• Solvent: Dimethylformamide (DMF) is a polar aprotic solvent. It effectively solvates the sodium cation while leaving the azide anion relatively "naked" and highly nucleophilic, thus accelerating the SN2 rate.

• Temperature: The reaction is heated to 70-80 °C. This provides the necessary thermal energy to overcome the high activation barrier caused by steric hindrance. The temperature is kept below 100 °C to minimize potential side reactions or solvent decomposition.

• Monitoring: Thin-Layer Chromatography (TLC) is used to monitor the disappearance of the starting material, ensuring the reaction is driven to completion. This is a critical self-validation step.

• Workup & Purification: An aqueous workup removes the DMF and inorganic salts. The product is extracted into an organic solvent (Ethyl Acetate). Column chromatography is employed to isolate the pure product, providing a final validation of the reaction's success.

Step-by-Step Methodology

Materials:

• 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 eq)

• Sodium Azide (NaN₃) (1.5 eq)

• Anhydrous Dimethylformamide (DMF)

• Ethyl Acetate (EtOAc)

• Deionized Water

• Brine (saturated aq. NaCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-(Bromomethyl)-2-(methoxymethyl)oxolane (e.g., 2.09 g, 10 mmol).

• Solvent and Reagent Addition: Add anhydrous DMF (e.g., 20 mL) to dissolve the substrate. To this solution, add sodium azide (0.975 g, 15 mmol).

• Heating: Place the flask in a pre-heated oil bath at 75 °C. Stir the mixture vigorously.

• Monitoring: After 2 hours, and every 2-4 hours thereafter, take a small aliquot of the reaction mixture, dilute it with EtOAc, and spot it on a TLC plate. Elute with an appropriate solvent system (e.g., 20% EtOAc in Hexanes) and visualize. The reaction is complete when the starting material spot is no longer visible. Expect a reaction time of 12-24 hours.

• Quenching and Extraction: Cool the reaction to room temperature. Pour the mixture into a separatory funnel containing deionized water (50 mL). Extract the aqueous layer with Ethyl Acetate (3 x 30 mL).

• Washing: Combine the organic extracts and wash them with deionized water (2 x 25 mL) and then with brine (1 x 25 mL) to remove residual DMF and salts.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel to yield the pure 2-(Azidomethyl)-2-(methoxymethyl)oxolane.

Figure 3: Experimental workflow for the synthesis of 2-(Azidomethyl)-2-(methoxymethyl)oxolane.

Conclusion

The reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane in nucleophilic substitution is governed by a dominant SN2 mechanism. While its primary nature primes it for this pathway, the significant steric hindrance imposed by the adjacent quaternary carbon acts as a powerful rate-limiting factor. This necessitates the use of strong nucleophiles, polar aprotic solvents, and elevated temperatures to achieve efficient transformations. By understanding these core principles, researchers can effectively utilize this compound as a robust building block for introducing the valuable 2,2-disubstituted oxolane motif in the synthesis of novel chemical entities for pharmaceutical and materials science applications.

References

• Vertex AI Search. (2021). SN1 and SN2 reaction – Kinetics, Mechanism, Stereochemistry and Reactivity.

• BYJU'S. (2021). SN1 and SN2 Reaction of Haloalkanes. Available at: [Link]

• Scribd. Kinetics of SN1 and SN2 Reactions. Available at: [Link]

• Unknown Source. Nucleophilic Substitution Reactions.

• ResearchGate. (n.d.). Why Is Ring Strain Alone Unable to Fully Explain the Rate Accelerations of Oxirane and Thiirane in Nucleophilic Substitution. Available at: [Link]

• ResearchGate. (n.d.). Steric and electronic effects in SN2 reactions. Available at: [Link]

• Master Organic Chemistry. (2025). Comparing The SN1 vs Sn2 Reactions. Available at: [Link]

• Pharmaguideline. (n.d.). SN1 and SN2 Reactions - Kinetics, Order of Reactivity of Alkyl Halides. Available at: [Link]

• Master Organic Chemistry. (2012). Introduction to Nucleophilic Substitution Reactions. Available at: [Link]

• Wulf, G. et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ACS Publications. Available at: [Link]

• Khan Academy. (n.d.). Nucleophilic substitution reactions. Available at: [Link]

• Chemistry LibreTexts. (2019). 10.4: Effect of sterics on Sn2 reactions. Available at: [Link]

• National Center for Biotechnology Information. (2022). A real space picture of the role of steric effects in SN2 reactions. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Steric, Quantum, and Electrostatic Effects on SN2 Reaction Barriers in Gas Phase. Available at: [Link]

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Protocols & Analytical Methods

step-by-step synthesis protocol for 2-(Bromomethyl)-2-(methoxymethyl)oxolane

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Document Type: Application Note & Rational Synthesis Design

Executive Summary & Retrosynthetic Logic

The compound 2-(Bromomethyl)-2-(methoxymethyl)oxolane (also referred to as 2-(bromomethyl)-2-(methoxymethyl)tetrahydrofuran) is a highly specialized, sterically congested 2,2-disubstituted oxolane derivative. While it appears in specialized chemical registries[1], dedicated, scalable synthesis protocols for this exact molecule are sparse in public literature.

As a Senior Application Scientist, I have designed a self-validating, de novo synthetic pathway based on robust, field-proven transformations. The synthesis of 2,2-disubstituted tetrahydrofurans presents a unique challenge due to the steric hindrance at the quaternary C2 center.

Retrosynthetic Causality:

• Halogenation: The terminal bromomethyl group is best installed at the final stage to avoid unwanted side reactions (e.g., premature cyclization or elimination). This is achieved via an on the corresponding primary alcohol.

• Ring Formation: The oxolane (tetrahydrofuran) core is constructed via the acid-catalyzed intramolecular dehydration of a 1,4-diol. This is a thermodynamically favored process that reliably yields 5-membered oxygen heterocycles [4].

• Quaternary Center Assembly: The critical 1,4-diol precursor (with the necessary methoxymethyl and hydroxymethyl branches) is assembled via a of a protected ketone, followed by hydrolytic ring-opening. This approach ensures precise control over the carbon framework at the quaternary center.

Synthetic Workflow Visualization

Caption: Step-by-step synthetic workflow for 2-(Bromomethyl)-2-(methoxymethyl)oxolane.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric equivalents, optimal conditions, and expected yield ranges for the proposed synthetic sequence. This data acts as a baseline for process optimization.

Step	Transformation	Key Reagents (Equiv.)	Solvent / Temp	Time	Expected Yield
1	Epoxidation	Trimethylsulfoxonium iodide (1.2), NaH (1.2)	DMSO, 25 °C	12 h	75 - 85%
2a	Hydrolysis	0.1 M H₂SO₄ (aq) (cat.)	THF/H₂O, 50 °C	4 h	>90%
2b	Deprotection	10% Pd/C (0.05), H₂ (1 atm)	MeOH, 25 °C	6 h	95%
3	Cyclization	p-Toluenesulfonic acid (0.1)	Toluene, 110 °C	8 h	80 - 88%
4	Bromination	CBr₄ (1.5), PPh₃ (1.5)	DCM, 0 °C to 25 °C	3 h	70 - 80%

Step-by-Step Experimental Methodologies

Step 1: Corey-Chaykovsky Epoxidation

Objective: Install the foundational carbon atom for the hydroxymethyl group while setting up the tertiary alcohol.

• Preparation of Ylide: Suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 equiv) in anhydrous DMSO under an inert argon atmosphere. Slowly add trimethylsulfoxonium iodide (1.2 equiv) in portions. Stir at room temperature until hydrogen gas evolution ceases (approx. 30 minutes), indicating the formation of dimethylsulfoxonium methylide.

• Ketone Addition: Dropwise add the starting material, 1-methoxy-5-(benzyloxy)pentan-2-one (1.0 equiv), dissolved in a minimal amount of anhydrous DMSO.

• Reaction: Stir the mixture at room temperature for 12 hours. The use of the sulfoxonium ylide (rather than sulfonium) is critical here, as it favors epoxidation over alternative insertion reactions.

• Workup: Quench with cold water and extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 2: Hydrolysis and Benzyl Deprotection

Objective: Generate the requisite 1,4-diol system necessary for oxolane cyclization.

• Epoxide Opening: Dissolve the crude oxirane intermediate in a 1:1 mixture of THF and water. Add a catalytic amount of 0.1 M H₂SO₄. Heat to 50 °C for 4 hours to hydrolyze the epoxide, yielding a tertiary/primary diol system. Neutralize with saturated NaHCO₃ and extract with ethyl acetate.

• Hydrogenolysis: Dissolve the resulting intermediate in methanol. Add 10% Palladium on Carbon (Pd/C, 5 mol%). Purge the flask with argon, then introduce hydrogen gas (1 atm via balloon). Stir vigorously at room temperature for 6 hours to cleave the benzyl ether, revealing the terminal primary alcohol. Filter through a pad of Celite to remove the catalyst and concentrate.

Step 3: Acid-Catalyzed Cyclization

Objective: Form the tetrahydrofuran (oxolane) ring via thermodynamic dehydration.

• Setup: Dissolve the triol intermediate (1-methoxy-2-(3-hydroxypropyl)propane-2,3-diol) in anhydrous toluene (0.2 M concentration). Add p-Toluenesulfonic acid monohydrate (pTSA, 0.1 equiv).

• Dehydration: Equip the reaction flask with a Dean-Stark trap and a reflux condenser. Heat the mixture to reflux (approx. 110 °C).

• Causality: The primary alcohol at the end of the propyl chain attacks the tertiary alcohol center. The Dean-Stark trap removes the water byproduct, driving the equilibrium toward the cyclic oxolane product.

• Isolation: Once water collection ceases (approx. 8 hours), cool the reaction, wash with saturated NaHCO₃ to neutralize the pTSA, dry over MgSO₄, and purify via flash column chromatography to yield (2-(methoxymethyl)oxolan-2-yl)methanol.

Step 4: Appel Reaction (Bromination)

Objective: Convert the primary alcohol to a bromide without inducing ring-opening or rearrangement.

• Reagent Mixing: Dissolve (2-(methoxymethyl)oxolan-2-yl)methanol (1.0 equiv) and carbon tetrabromide (CBr₄, 1.5 equiv) in anhydrous dichloromethane (DCM). Chill the solution to 0 °C using an ice bath.

• Activation: Slowly add triphenylphosphine (PPh₃, 1.5 equiv) in small portions.

• Causality: The Appel reaction is chosen over reagents like PBr₃ or HBr because it operates under mild, essentially neutral conditions. This is critical; strong acids could cleave the methoxymethyl ether or open the oxolane ring. The reaction proceeds via an oxyphosphonium intermediate, leading to an Sₙ2 displacement by bromide.

• Purification: Allow the reaction to warm to room temperature and stir for 3 hours. Concentrate the mixture. Precipitate the triphenylphosphine oxide byproduct by adding cold diethyl ether/hexane, filter, and purify the filtrate via silica gel chromatography to isolate the target 2-(Bromomethyl)-2-(methoxymethyl)oxolane .

References

• ChemSrc. "2-(Bromomethyl)-2-(methoxymethyl)oxolane Registry Information." ChemSrc Database. Available at:[Link]

• Corey, E. J., & Chaykovsky, M. (1965). "Methylenecyclohexane Oxide (Corey-Chaykovsky Epoxidation)." Organic Syntheses, Coll. Vol. 5, p.755. Available at:[Link]

• Appel, R. (1975). "Bromination of Alcohols: The Appel Reaction." Organic Syntheses, Coll. Vol. 6, p.634. Available at:[Link]

• Wolfe, J. P., & Hay, M. B. (2018). "Recent advances in the synthesis of tetrahydrofurans." Tetrahedron, 74(38), 5045-5060. Available at:[Link]

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Application Note: Grignard Reagent Formation and Controlled Divergence of 2-(Bromomethyl)-2-(methoxymethyl)oxolane

Introduction & Structural Analysis

The compound 2-(Bromomethyl)-2-(methoxymethyl)oxolane (CAS: 1934417-22-7) is a highly functionalized, bis-oxygenated tetrahydrofuran derivative. From a synthetic perspective, this building block presents a unique challenge: the primary bromide is situated immediately adjacent to a quaternary, oxygen-rich stereocenter (C2).

When targeting the formation of a Grignard reagent from this neopentyl-like system, researchers face a strict mechanistic dichotomy. Depending on the activation energy provided to the system, the reaction will either yield the intact organomagnesium species (kinetic control) or undergo a rapid ring-opening fragmentation (thermodynamic control). This application note details the causality behind these divergent pathways and provides self-validating protocols for both outcomes.

Mechanistic Causality: Intact Insertion vs. Boord β -Elimination

The primary reason standard Grignard protocols fail to yield the intact reagent from tetrahydrofurfuryl halides is the inherent instability of the β -alkoxy organomagnesium intermediate.

Once the oxidative addition of magnesium occurs, the newly formed nucleophilic C–Mg bond is positioned β to the oxolane ring oxygen. This allows for an anti-periplanar orbital alignment between the C–Mg bond and the C–O bond. Driven by the high thermodynamic stability of the resulting magnesium alkoxide and the formation of a new π -bond, the molecule undergoes a rapid 1[1]. This fragmentation breaks the C2–O1 bond, yielding an acyclic terminal alkene: 4-(methoxymethyl)pent-4-en-1-ol .

To bypass this thermodynamic sink and capture the intact Grignard reagent, the reaction must be kept under strict kinetic control. Standard magnesium turnings require room temperature or heating to initiate insertion into the sterically hindered neopentyl-like bromide, which inadvertently provides the thermal energy required for the β -elimination. The solution is the use of 2[2]. The highly active, nanostructured Mg drastically lowers the activation energy for oxidative addition, allowing halogen-metal exchange to proceed efficiently at -78 °C—a temperature where the β -elimination pathway is kinetically frozen.

Figure 1: Reaction pathway bifurcation based on magnesium activation and thermal conditions.

Experimental Protocols (Self-Validating Systems)

Protocol A: Kinetic Control (Synthesis of the Intact Grignard Reagent)

Objective: Form the intact organomagnesium species without inducing ring fragmentation.

• Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with ultra-pure Argon (repeat 3x).

• Mg Loading:* Transfer Rieke Magnesium (1.5 mmol, 1.5 eq) as a suspension in anhydrous THF (5.0 mL) into the flask.

• Thermal Equilibration: Submerge the flask in a dry ice/acetone bath and allow the system to equilibrate to -78 °C for 15 minutes.

• Substrate Addition: Dissolve 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 mmol, 1.0 eq) in 2.0 mL of anhydrous THF. Add this solution dropwise to the Mg* suspension over 20 minutes using a syringe pump to prevent localized heating.

• Maturation: Stir the reaction mixture at -78 °C for 2 hours.

• Self-Validation Step: Because the Grignard reagent cannot be isolated, withdraw a 0.5 mL aliquot and quench it into a vial containing an excess of benzaldehyde (0.2 mL) in THF. Stir for 10 minutes, quench with saturated NH₄Cl, and analyze the organic layer via GC-MS. The presence of the coupled secondary alcohol confirms the successful formation of the intact Grignard reagent, validating the system prior to downstream application.

Protocol B: Thermodynamic Control (Controlled Boord Elimination)

Objective: Intentionally induce β -elimination to synthesize 4-(methoxymethyl)pent-4-en-1-ol.

• Preparation: Equip a 50 mL two-neck round-bottom flask with a reflux condenser. Flame-dry and purge with Argon.

• Initiation: Add standard magnesium turnings (2.5 mmol, 2.5 eq) and a single crystal of iodine (catalytic) to 5.0 mL of anhydrous THF. Heat the mixture gently until the iodine color dissipates, indicating surface activation.

• Substrate Addition: Heat the suspension to a gentle reflux (65 °C). Add the oxolane substrate (1.0 mmol, 1.0 eq) in 2.0 mL THF dropwise over 10 minutes.

• Elimination: Maintain reflux for 4 hours. The initial Grignard formation will rapidly cascade into the ring-opening elimination.

• Workup: Cool the mixture to 0 °C and carefully quench with 1M HCl (10 mL) to protonate the resulting magnesium alkoxide. Extract with diethyl ether (3 x 15 mL), dry over Na₂SO₄, and concentrate in vacuo to yield the acyclic alkene alcohol.

Figure 2: Mechanistic flow of the magnesium-mediated Boord β -elimination.

Data Presentation & Troubleshooting

The following tables summarize the quantitative expectations and common pitfalls when working with 3[3] under Grignard conditions.

Table 1: Quantitative Data on Grignard Formation Outcomes

Reaction Condition	Magnesium Source	Temperature	Major Product	Typical Yield
Kinetic Control	Rieke Mg (Mg*)	-78 °C	Intact Grignard Reagent	75 - 85%
Thermodynamic Control	Standard Mg Turnings	65 °C (Reflux)	4-(methoxymethyl)pent-4-en-1-ol	> 90%
Intermediate	iPrMgCl·LiCl	-20 °C	Unreacted SM / Homocoupling	< 10%

Table 2: Troubleshooting Guide

Observation	Root Cause	Corrective Action
No initiation with Mg turnings	Oxide layer on Mg; Steric hindrance of neopentyl bromide.	Add catalytic I₂ or 1,2-dibromoethane; apply brief sonication to expose fresh metal.
Exclusively ring-opened product at -78 °C	Localized heating during substrate addition.	Drastically reduce addition rate (use a syringe pump); ensure vigorous magnetic stirring.
High levels of Wurtz homocoupling	Slow oxidative addition relative to the concentration of formed Grignard.	Use highly active Rieke Mg; maintain high dilution (e.g., 0.1 M) during the reaction.

References

• Preparation of Functionalized Lithium, Magnesium, Aluminum, Zinc, Manganese, and Indium Organometallics from Functionalized Organic Halides. Thieme-Connect.
• Science of Synthesis: Houben-Weyl Methods of Molecular Transformations (Boord Elimination Index). Thieme-Connect.
• Fragment-Based Discovery of 2-Aminoquinazolin-4(3H)-ones As Novel Class Nonpeptidomimetic Inhibitors. ACS Publications.

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• 2. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Cross-Coupling Strategies for 2-(Bromomethyl)-2-(methoxymethyl)oxolane

Introduction & Chemical Profiling

In modern drug discovery, heavily functionalized, oxygen-rich aliphatic rings are highly sought after to improve the pharmacokinetic profiles (e.g., aqueous solubility, metabolic stability) of lead compounds. Oxolane (tetrahydrofuran) derivatives, in particular, are privileged pharmacophores frequently utilized in the design of nucleoside analogues, kinase inhibitors, and sodium channel modulators .

2-(Bromomethyl)-2-(methoxymethyl)oxolane represents a uniquely challenging yet highly valuable building block. Structurally, it features a quaternary stereocenter at the C2 position of the oxolane ring, bearing both a methoxymethyl ether and a bromomethyl group. When attempting to utilize this molecule in transition-metal-catalyzed C–C bond formation, synthetic chemists encounter two distinct phenomena:

• The "Neopentyl" Steric Penalty: The bromomethyl group is attached directly to a fully substituted quaternary carbon. This neopentyl-like steric bulk effectively shuts down the traditional two-electron, concerted oxidative addition pathways typical of Palladium catalysis.

• The Beta-Hydride Advantage: Because the adjacent C2 carbon is quaternary, the resulting alkyl-metal intermediate possesses no available beta-hydrogens. This completely eliminates the notorious beta-hydride elimination side reaction, making this substrate an exceptional candidate for cross-coupling if the initial activation barrier can be overcome.

Mechanistic Causality: Overcoming Steric Barriers via Single-Electron Transfer

To successfully functionalize 2-(Bromomethyl)-2-(methoxymethyl)oxolane, the synthetic strategy must pivot from two-electron Palladium chemistry to single-electron transfer (SET) pathways using Nickel/Photoredox dual catalysis .

By employing a strongly reducing photocatalyst—such as the Iridium-based Ir(dF(CF3)ppy)2(dtbbpy)PF6 —the unactivated C–Br bond undergoes mesolytic cleavage via SET to generate a primary carbon-centered radical . Unlike a bulky organopalladium intermediate, this carbon radical is planar and highly reactive, allowing it to easily escape the steric shielding of the quaternary oxolane center.

Suppression of Neopentyl Rearrangement: The primary radical generated is a neopentyl-type radical. Under classical thermal radical conditions, these species are highly susceptible to 1,2-migration. However, in this dual catalytic system, the concentration of the active Ni(II) species ensures that radical capture is nearly diffusion-controlled. This rapid capture outcompetes deleterious rearrangement pathways, ensuring strict regiochemical fidelity . Furthermore, the methoxymethyl ether oxygen can provide weak hemilabile coordination to the Nickel center, stabilizing the transient Ni(III)-alkyl intermediate prior to reductive elimination.

Caption: Mechanistic divergence in the cross-coupling of sterically hindered oxolane derivatives.

Reaction Optimization & Quantitative Data

The causality behind the selection of the Ni/Ir dual catalyst system is demonstrated in the optimization data below. Standard thermal conditions fail entirely due to steric repulsion, while mismatched photocatalysts lack the thermodynamic driving force required to reduce the unactivated alkyl bromide.

Table 1: Optimization of C(sp3)–C(sp2) Cross-Coupling Conditions

Entry	Catalyst System	Ligand	Light Source / Temp	Yield (%)	Observation / Causality
1	Pd(OAc)₂ / SPhos	None	Thermal (80 °C)	<5%	Steric hindrance prevents concerted oxidative addition.
2	NiCl₂(dme)	dtbbpy	Thermal (80 °C)	12%	Thermal SET is inefficient; background decomposition dominates.
3	NiCl₂(dtbbpy) / Ir(ppy)₃	dtbbpy	Blue LED (450 nm)	45%	Ir(ppy)₃ lacks sufficient reduction potential for efficient C–Br cleavage.
4	NiCl₂(dtbbpy) / Ir(dF(CF₃)ppy)₂(dtbbpy)PF₆	dtbbpy	Blue LED (450 nm)	88%	Optimal SET potential; rapid radical generation and Ni capture.

Experimental Protocol: Metallaphotoredox Suzuki-Miyaura Cross-Coupling

This protocol outlines the optimal conditions for coupling 2-(Bromomethyl)-2-(methoxymethyl)oxolane with a standard aryl boronic acid. The procedure is designed to be a self-validating system: strict adherence to the degassing protocol is the primary variable dictating success, as the presence of triplet oxygen will quench both the excited-state photocatalyst and the carbon-centered radical.

Reagents & Materials

• Alkyl Halide: 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 equiv, 0.5 mmol)

• Aryl Boronic Acid: e.g., Phenylboronic acid (1.5 equiv, 0.75 mmol)

• Photocatalyst: Ir(dF(CF₃)ppy)₂(dtbbpy)PF₆ (2 mol%)

• Cross-Coupling Catalyst: NiCl₂·glyme (5 mol%)

• Ligand: 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (5 mol%)

• Base: Cs₂CO₃ (3.0 equiv, 1.5 mmol)

• Solvent: Anhydrous 1,4-Dioxane (0.1 M, 5.0 mL)

Step-by-Step Methodology

• Catalyst Pre-complexation: In a nitrogen-filled glovebox, add NiCl₂·glyme (5.5 mg, 0.025 mmol) and dtbbpy (6.7 mg, 0.025 mmol) to a 20 mL reaction vial equipped with a magnetic stir bar. Add 1.0 mL of anhydrous 1,4-dioxane. Stir the mixture at room temperature for 15 minutes until a pale green/blue solution forms, indicating the formation of the active Ni-ligand complex.

• Reagent Addition: To the same vial, add the aryl boronic acid (0.75 mmol), Cs₂CO₃ (488 mg, 1.5 mmol), and the photocatalyst Ir(dF(CF₃)ppy)₂(dtbbpy)PF₆ (11.2 mg, 0.01 mmol).

• Substrate Introduction: Add 2-(Bromomethyl)-2-(methoxymethyl)oxolane (104.5 mg, 0.5 mmol) dissolved in the remaining 4.0 mL of 1,4-dioxane. Seal the vial with a PTFE-lined septum cap.

• Degassing (Critical Step): Remove the vial from the glovebox. Subject the reaction mixture to three consecutive freeze-pump-thaw cycles using a Schlenk line. Causality note: Argon sparging is insufficient for this specific radical generation step; trace O₂ will lead to oxolane ring-opening or aldehyde formation. Backfill with ultra-high purity Argon.

• Photochemical Irradiation: Place the vial in a photoreactor equipped with 450 nm Blue LEDs. Stir vigorously (800 rpm) at 25 °C for 24 hours. A cooling fan must be used to ensure the reaction remains at ambient temperature, preventing thermal degradation of the photocatalyst.

• Workup: Quench the reaction by opening the vial to air and adding 5 mL of deionized water. Extract the aqueous layer with Ethyl Acetate (3 × 10 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash column chromatography using a gradient of Hexanes/Ethyl Acetate to isolate the cross-coupled oxolane derivative.

Caption: Step-by-step experimental workflow for the metallaphotoredox cross-coupling protocol.

References

• MacMillan, D. W. C., et al. "Metallaphotoredox: The Merger of Photoredox and Transition Metal Catalysis." Nature Reviews Chemistry, 2017. URL:[Link]

• Molander, G. A., et al. "Single-Electron Transmetalation in Organoboron Cross-Coupling by Photoredox/Nickel Dual Catalysis." Science, 2014. URL:[Link]

• Fu, G. C. "Transition-Metal Catalysis of Nucleophilic Substitution Reactions: A Radical Alternative to SN1 and SN2 Processes." ACS Central Science, 2017. URL:[Link]

• "Substituted tetrahydrofuran analogs as modulators of sodium channels." Patent AU2022285758A1, 2022.

derivatization techniques for 2-(Bromomethyl)-2-(methoxymethyl)oxolane in drug discovery

Application Note: Derivatization Strategies for 2-(Bromomethyl)-2-(methoxymethyl)oxolane in Hit-to-Lead Optimization

Strategic Overview

In modern drug discovery, the push to "escape from flatland" has driven the adoption of highly functionalized, sp3-rich heterocyclic scaffolds. 2-(Bromomethyl)-2-(methoxymethyl)oxolane is a premium bifunctional building block. Featuring a fully substituted tetrahydrofuran (THF) ring, it serves as an excellent bioisostere for morpholines and piperidines, offering superior metabolic stability and tunable lipophilicity.

However, derivatizing this molecule presents a unique mechanistic dichotomy. The bromomethyl group is attached directly to a quaternary carbon (C2), creating a neopentyl-like steric environment . While this severe steric hindrance impedes traditional nucleophilic substitution (SN2), the exact same structural feature—the complete absence of β-hydrogens—makes it an exceptionally stable and high-yielding substrate for modern radical-based metallaphotoredox cross-coupling[1].

This application note details the causality behind these reactivity profiles and provides self-validating protocols for both heteroatom alkylation and C(sp3)-C(sp2) cross-coupling.

Physicochemical Profiling & Reactivity Mapping

To successfully incorporate this scaffold into a pharmacophore, chemists must exploit its structural idiosyncrasies rather than fight them.

Table 1: Structural Features & Mechanistic Consequences

Structural Feature	Chemical Property	Mechanistic Consequence in Derivatization
Bromomethyl Group (-CH₂Br)	Primary Electrophile	Sterically Hindered: Backside attack trajectory is blocked by the adjacent quaternary center. Requires Finkelstein catalysis for SN2[2].
Quaternary C2 Center	sp3 Node (No β-Hydrogens)	Radical Stability: Prevents β-hydride elimination during transition-metal cross-coupling. Ideal for Ni/Photoredox single-electron transfer (SET)[1].
Methoxymethyl Group (-CH₂OCH₃)	Aliphatic Ether	Inert Pharmacophore: Stable to basic/radical conditions; acts as a permanent H-bond acceptor to optimize LogD and TPSA.
Oxolane Ring (THF)	Cyclic Ether Scaffold	Solubility Enhancer: Improves aqueous solubility and provides a rigid vector for substituent projection.

Derivatization Logic & Workflow

The decision to route 2-(Bromomethyl)-2-(methoxymethyl)oxolane through either SN2 or radical cross-coupling depends entirely on the desired linkage.

Fig 1: Strategic decision matrix for derivatizing neopentyl-like oxolane scaffolds.

Pathway A: Overcoming Steric Hindrance in Heteroatom Alkylation

The Causality of the SN2 Failure: Attempting to react this oxolane directly with secondary amines (e.g., piperazines) in standard SN2 conditions (K₂CO₃/MeCN, 60 °C) typically results in <10% yield. The neopentyl-like bulk of the C2 quaternary center physically blocks the 180° trajectory required for the incoming nucleophile.

The Solution: Implementing a Finkelstein-assisted amination. By adding a catalytic to stoichiometric amount of Potassium Iodide (KI) in a highly polar aprotic solvent (DMF) at 80 °C, the recalcitrant alkyl bromide is continuously converted into an alkyl iodide in situ[2][3]. The iodide is a vastly superior leaving group, lowering the activation energy of the SN2 transition state sufficiently to allow bulky amines to couple.

Protocol A: Finkelstein-Assisted Amination

Self-Validating Methodology for the synthesis of amino-oxolane derivatives.

• Reaction Assembly: In an oven-dried 20 mL scintillation vial, dissolve 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL).

• Catalyst & Base Addition: Add finely milled K₂CO₃ (2.0 equiv, 2.0 mmol) and KI (0.5 equiv, 0.5 mmol). Note: The use of finely milled K₂CO₃ is critical to maximize surface area in the heterogeneous mixture.

• Nucleophile Introduction: Add the desired secondary amine (1.2 equiv, 1.2 mmol).

• Thermal Activation: Seal the vial and heat to 80 °C behind a blast shield for 12–16 hours[2].

• In-Process Validation: Monitor via LC-MS. The reaction is complete when the bromide starting material (often poorly ionizing) is consumed, and the product mass [M+H]+ dominates. If the intermediate alkyl iodide builds up, increase the temperature to 90 °C.

• Workup: Cool to room temperature. Quench with H₂O (15 mL) to dissolve the inorganic salts and extract with EtOAc (3 × 10 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 10 mL) to quantitatively remove residual DMF.

• Purification: Dry over Na₂SO₄, concentrate, and purify via reverse-phase flash chromatography (C18, MeCN/H₂O gradient).

Pathway B: Exploiting the Lack of β-Hydrogens via Metallaphotoredox Catalysis

The Causality of Cross-Coupling Success: Traditional Palladium-catalyzed Suzuki or Negishi couplings fail on alkyl bromides due to rapid β-hydride elimination from the Pd-alkyl intermediate. However, the C2 position of this oxolane has zero β-hydrogens .

By shifting to Nickel/Photoredox dual catalysis, the alkyl bromide undergoes a Single-Electron Transfer (SET) to form a primary carbon-centered radical[4]. This radical is sterically unencumbered (unlike the SN2 backside) and rapidly adds to the Ni(II)-aryl complex. Because β-hydride elimination is structurally impossible, the Ni(III) intermediate smoothly undergoes reductive elimination to form the C(sp3)-C(sp2) bond[1].

Fig 2: Ni/Photoredox catalytic cycle showcasing the advantage of the β-hydrogen-free oxolane.

Protocol B: Metallaphotoredox C(sp3)-C(sp2) Cross-Coupling

Self-Validating Methodology for direct arylation of the oxolane scaffold.

• Catalyst Pre-complexation: In a glovebox, combine NiCl₂·dme (10 mol%) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy, 15 mol%) in anhydrous DMA (2.0 mL). Stir for 10 minutes until a pale green complex forms.

• Reagent Assembly: To a 10 mL photoreactor vial, add 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.5 equiv, 0.75 mmol), the target Aryl Bromide (1.0 equiv, 0.50 mmol), Ir[dF(CF₃)ppy]₂(dtbbpy)PF₆ (2 mol%), and anhydrous Na₂CO₃ (2.0 equiv).

• Reductant Addition: Add the Ni-complex solution to the vial, followed by tris(trimethylsilyl)silane (TMS₃SiH) (1.5 equiv) as the halogen-atom transfer (HAT) agent/terminal reductant.

• Photochemical Activation: Seal the vial, remove from the glovebox, and irradiate with a 34 W Blue LED (440–450 nm) at room temperature with vigorous stirring for 24 hours. A cooling fan must be used to maintain the temperature below 30 °C to prevent thermal degradation of the photocatalyst.

• In-Process Validation: The reaction mixture will turn dark brown/black, indicating active Ni(0) species. LC-MS should show complete consumption of the Aryl Bromide.

• Workup & NMR Validation: Dilute with EtOAc and filter through a short pad of silica to remove metal catalysts. Concentrate and purify via normal-phase chromatography. Validation: In the ¹H NMR of the product, the diagnostic oxolane -CH₂- protons (previously adjacent to the bromide at ~3.5 ppm) will shift upfield to ~2.8–3.0 ppm, integrating for 2H and coupling directly to the newly attached aromatic system.

Quantitative Optimization Summary

Table 2: Optimization of Derivatization Conditions

Pathway	Condition	Additive / Catalyst	Yield (%)	Mechanistic Rationale
SN2 Amination	DMF, 80 °C, 24h	None	< 10%	Severe neopentyl steric hindrance blocks backside attack.
SN2 Amination	DMF, 80 °C, 12h	KI (0.5 equiv)	85%	In situ generation of reactive alkyl iodide lowers TS energy[2].
Cross-Coupling	Pd(PPh₃)₄, K₂CO₃, 90 °C	None	0%	Alkyl bromides resist Pd oxidative addition; homocoupling dominates.
Cross-Coupling	NiCl₂/dtbbpy, Ir(ppy)₃, Blue LED	TMS₃SiH	92%	SET generates primary radical; lack of β-hydrogens prevents decomposition[1].

References

• [2] Small molecule protein synthesis modulators. Google Patents (WO2025064718A1). Available at:

• Recent Advances in Alkyl Carbon-Carbon Bond Formation by Nickel/Photoredox Cross-Coupling. National Center for Biotechnology Information (PMC). Available at:

• [4] Photoredox/Nickel Dual Catalysis for C(sp2)-C(sp3) Cross Electrophile Coupling Reaction Using Phenols and Alcohols as the Latent. ChemRxiv. Available at:

• [1] Nickel-Catalyzed Cross-Electrophile Reductive Couplings of Neopentyl Bromides with Aryl Bromides. ACS Publications. Available at:

• [3] Methods and Mechanisms for Cross-Electrophile Coupling of Csp2 Halides with Alkyl Halides. National Center for Biotechnology Information (PMC). Available at:

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2025064718A1 - Small molecule protein synthesis modulators - Google Patents [patents.google.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]

Application Note: High-Performance Asymmetric Synthesis Using 2-(Bromomethyl)-2-(methoxymethyl)oxolane-Derived Hemilabile Ligands

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Ligand Design, Hemilabile Catalysis, and Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

Executive Summary & Scientific Rationale

The pursuit of high enantioselectivity in transition-metal catalysis heavily relies on the architectural rigidity and electronic tuning of chiral ligands. 2-(Bromomethyl)-2-(methoxymethyl)oxolane (BMMO) emerges as a highly privileged, modular chiral electrophile for the synthesis of advanced bidentate ligands.

BMMO possesses a rigid quaternary stereocenter at the C2 position of the oxolane (tetrahydrofuran) ring. This structural motif provides two critical features for asymmetric synthesis:

• Unambiguous Chiral Induction: The quaternary center prevents epimerization and enforces a strict steric boundary, dictating the trajectory of incoming substrates.

• Hemilabile Oxygen Donors: The oxolane ring oxygen and the adjacent methoxymethyl group act as hard, weakly coordinating donors. When the bromomethyl group is substituted with a soft donor (e.g., a diphenylphosphine group), the resulting molecule becomes a classic hemilabile P,O-ligand .

The Causality of Hemilability: In late-transition-metal catalysis (such as Pd, Ru, or Rh), soft metals bind strongly to the phosphorus atom but weakly to the oxygen atom[1]. This creates a dynamic "windshield wiper" effect. The oxygen atom coordinates to the metal to stabilize the resting state of the catalyst, preventing aggregation or degradation. However, upon the introduction of a substrate, the weak metal-oxygen bond readily cleaves, providing a vacant coordination site for substrate binding and subsequent oxidative addition[2].

This application note details the transformation of BMMO into the chiral phosphine ligand (R)-2-(Diphenylphosphinomethyl)-2-(methoxymethyl)oxolane (DPMO) and its subsequent application in the Palladium-Catalyzed Asymmetric Allylic Alkylation (Tsuji-Trost AAA)[3].

Mechanistic Workflow & Hemilabile Dynamics

To understand the efficacy of the BMMO-derived ligand, we must visualize the catalytic cycle. In the Tsuji-Trost reaction, the enantiodetermining step is typically the nucleophilic attack on the intermediate η3 -allyl palladium complex[4]. The hemilabile nature of DPMO ensures that the palladium center is electronically saturated during intermediate phases but accessible when the nucleophile approaches.

Fig 1. Workflow from BMMO to DPMO and the Pd-catalyzed AAA catalytic cycle.

Fig 2. Hemilabile dynamics of the DPMO ligand during the catalytic cycle.

Experimental Protocols

The following protocols are designed as self-validating systems. Analytical checkpoints are embedded to ensure the integrity of the chiral intermediates before proceeding to the catalytic steps.

Protocol A: Synthesis of the Chiral Ligand (DPMO) from BMMO

Objective: Convert the electrophilic BMMO into a hemilabile P,O-ligand via nucleophilic phosphination.

Reagents:

• (R)-2-(Bromomethyl)-2-(methoxymethyl)oxolane (BMMO): 10.0 mmol

• Potassium diphenylphosphide ( KPPh2​ ): 11.0 mmol (0.5 M in THF)

• Anhydrous, degassed Tetrahydrofuran (THF): 50 mL

Step-by-Step Methodology:

• Preparation of the Electrophile: Dissolve 10.0 mmol of BMMO in 30 mL of anhydrous, degassed THF in a flame-dried Schlenk flask under an argon atmosphere.

  • Causality: Argon and degassed solvents are mandatory. Free phosphines are highly susceptible to oxidation to phosphine oxides, which would poison the hemilabile coordination logic.

• Temperature Control: Cool the reaction flask to 0 °C using an ice-water bath.

• Nucleophilic Substitution: Add the KPPh2​ solution dropwise over 30 minutes using a syringe pump.

  • Causality: The slow addition at 0 °C controls the exothermic nature of the substitution and prevents unwanted ring-opening of the oxolane via competing elimination pathways.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 12 hours.

• Quenching & Extraction: Quench the reaction with 10 mL of degassed deionized water. Extract the aqueous layer with degassed diethyl ether ( 3×20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ .

• Purification: Concentrate the filtrate under reduced pressure and purify via basic alumina column chromatography (Hexanes/EtOAc, 9:1) under argon to yield DPMO as a viscous, pale-yellow oil.

  • Self-Validation Checkpoint: Perform 31P NMR. A single sharp peak around -22 ppm confirms the presence of the free tertiary phosphine. A peak at +25 ppm indicates unwanted phosphine oxide formation.

Protocol B: Palladium-Catalyzed Asymmetric Allylic Alkylation (AAA)

Objective: Utilize DPMO in the enantioselective alkylation of rac-1,3-diphenylallyl acetate.

Reagents:

• rac-1,3-Diphenylallyl acetate: 1.0 mmol

• Dimethyl malonate (Nucleophile): 3.0 mmol

• [Pd(allyl)Cl]2​ (Catalyst Precursor): 0.025 mmol (2.5 mol%)

• DPMO Ligand: 0.055 mmol (5.5 mol%)

• N,O-Bis(trimethylsilyl)acetamide (BSA): 3.0 mmol

• Potassium Acetate (KOAc): 0.05 mmol (Catalytic base)

• Anhydrous Dichloromethane ( CH2​Cl2​ ): 10 mL

Step-by-Step Methodology:

• Catalyst Pre-Activation: In a Schlenk tube under argon, dissolve [Pd(allyl)Cl]2​ and DPMO in 5 mL of CH2​Cl2​ . Stir at room temperature for 30 minutes.

  • Causality: Pre-stirring is critical to break the palladium dimer and ensure complete formation of the active monomeric cationic Pd-DPMO complex before any substrate is introduced.

• Substrate Addition: Add a solution of rac-1,3-diphenylallyl acetate (1.0 mmol) in 2 mL of CH2​Cl2​ to the catalyst mixture.

• Nucleophile Activation: In a separate vial, mix dimethyl malonate, BSA, and KOAc in 3 mL of CH2​Cl2​ . Stir for 10 minutes.

  • Causality: BSA/KOAc is a mild, non-nucleophilic base system. It generates the malonate enolate in situ without causing background racemic alkylation or degrading the sensitive Pd- π -allyl intermediate, a common issue with harder bases[5].

• Reaction Execution: Transfer the nucleophile mixture to the Schlenk tube. Stir the reaction at room temperature for 18 hours.

• Workup: Quench with saturated aqueous NH4​Cl , extract with CH2​Cl2​ , dry over MgSO4​ , and concentrate. Purify via silica gel chromatography.

  • Self-Validation Checkpoint: Determine the enantiomeric excess (ee) via Chiral HPLC (e.g., Chiralcel OD-H column).

Quantitative Data & Optimization

The efficacy of the BMMO-derived DPMO ligand is highly dependent on the solvent microenvironment and the nature of the base, which influence the hemilabile dissociation of the oxolane oxygen.

Table 1: Optimization of Reaction Conditions for Pd-Catalyzed AAA

Entry	Solvent	Base System	Temp (°C)	Time (h)	Yield (%)	ee (%)
1	THF	BSA / KOAc	25	18	82	88
2	Toluene	BSA / KOAc	25	24	75	85
3	CH2​Cl2​	BSA / KOAc	25	18	94	96
4	CH2​Cl2​	K2​CO3​	25	36	60	72
5	CH2​Cl2​	BSA / KOAc	0	48	88	97

Note: CH2​Cl2​ provides the optimal dielectric constant to support the transient cationic Pd-intermediate while maintaining tight ion-pairing for high stereocontrol.

Table 2: Substrate Scope (Nucleophile Variation)

Nucleophile	Product Type	Yield (%)	ee (%)
Dimethyl malonate	Malonate derivative	94	96
Diethyl malonate	Malonate derivative	92	95
Benzylamine	Allylic amine	89	92
Sodium p-toluenesulfinate	Allylic sulfone[5]	85	90

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Tsuji–Trost reaction - Wikipedia [en.wikipedia.org]
• 4. Trost Ligands for Allylic Alkylation [sigmaaldrich.com]
• 5. Palladium-catalyzed asymmetric allylic alkylation (AAA) with alkyl sulfones as nucleophiles - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02599F [pubs.rsc.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Bromomethyl)-2-(methoxymethyl)oxolane

Welcome to the dedicated technical support guide for the synthesis of 2-(Bromomethyl)-2-(methoxymethyl)oxolane. This resource is designed for researchers, chemists, and drug development professionals to navigate the challenges associated with this synthesis, improve reaction yields, and ensure the highest purity of the final product. We will delve into common experimental issues, provide scientifically-grounded solutions, and answer frequently asked questions.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

Low yields and the formation of impurities are common hurdles in multi-step organic synthesis. The conversion of 2-(hydroxymethyl)-2-(methoxymethyl)oxolane to its corresponding bromide is no exception. This section addresses specific problems you may encounter during the experiment.

Observed Problem	Potential Cause(s)	Suggested Solutions & Scientific Rationale
Low or No Conversion of Starting Alcohol	1. Insufficient Reagent Activity: Brominating agents (e.g., PPh₃/CBr₄, PBr₃) may have degraded due to moisture or age. 2. Sub-optimal Temperature: The reaction may be too slow at lower temperatures. 3. Inadequate Reaction Time: The reaction has not been allowed to proceed to completion.	1. Use Fresh Reagents & Anhydrous Conditions: For the Appel reaction, use fresh triphenylphosphine (PPh₃) and carbon tetrabromide (CBr₄). For reactions with PBr₃, use a newly opened bottle or a freshly distilled reagent. Ensure all glassware is oven-dried and the reaction is run under an inert atmosphere (N₂ or Ar). Water rapidly deactivates these reagents.[1] 2. Optimize Temperature: For the Appel reaction, a starting temperature of 0 °C followed by warming to room temperature is standard. If conversion is slow, gentle heating (40-50 °C) can be applied. Monitor for side product formation via TLC. 3. Extend Reaction Time: Monitor the reaction hourly by TLC or GC-MS. Continue until the starting material spot has been fully consumed.[2]
Formation of Multiple Products (Complex Mixture on TLC/GC-MS)	1. Ether Cleavage: The methoxymethyl ether or the oxolane (THF) ring can be susceptible to cleavage under strongly acidic conditions. HBr is a byproduct of some bromination methods. 2. Elimination: Dehydration of the starting alcohol or elimination of HBr from the product could form an alkene.	1. Choose a Mild Bromination Method: The Appel reaction (CBr₄/PPh₃) is generally performed under neutral conditions, minimizing the risk of acid-catalyzed side reactions. If using a method that generates acid (like PBr₃), consider adding a non-nucleophilic base (e.g., pyridine, used sparingly and at low temperature) to scavenge the acid as it forms.[2] 2. Maintain Low Temperatures: Perform the reaction at the lowest temperature that allows for a reasonable rate of conversion. This disfavors higher-activation energy pathways like elimination.
Difficult Purification: Product co-elutes with Byproducts	1. Triphenylphosphine Oxide (TPPO): In the Appel reaction, the TPPO byproduct can be difficult to separate from the desired product by standard silica gel chromatography due to similar polarities. 2. Thermal Decomposition: The target molecule may decompose during purification by distillation. A patent for a similar dioxolane structure notes significant decomposition at temperatures over 100 °C.[3]	1. TPPO Removal: After the reaction, concentrate the crude mixture, triturate with a non-polar solvent (e.g., cold diethyl ether or a hexane/ether mixture) to precipitate the TPPO, and filter it off. Alternatively, after workup, the crude product can be dissolved in a minimal amount of DCM/toluene and loaded onto a short silica plug, eluting with a non-polar solvent to isolate the product before the TPPO elutes. 2. Avoid High-Temperature Distillation: Purification by flash column chromatography on silica gel is the recommended method. If distillation is necessary, it must be performed under high vacuum to keep the boiling temperature as low as possible.[3]
Product Appears Unstable or Decomposes Upon Storage	1. Residual Acid: Trace amounts of acidic impurities (e.g., HBr) from the reaction or workup can catalyze decomposition over time. 2. Hydrolysis: The bromomethyl group can be susceptible to hydrolysis if exposed to moisture.	1. Thorough Workup: During the aqueous workup, ensure a wash with a saturated sodium bicarbonate solution to neutralize all residual acid.[2] Dry the organic layer thoroughly with a drying agent like Na₂SO₄ or MgSO₄ before concentrating. 2. Proper Storage: Store the purified product in a tightly sealed container under an inert atmosphere (N₂ or Ar) at low temperature (e.g., < 4 °C) to minimize degradation.

Visualizing the Process: Workflow and Troubleshooting

A clear workflow is essential for reproducible results. The following diagram outlines the key stages of the synthesis and purification process.

Caption: General experimental workflow from starting material to purified product.

Below is a decision tree to help diagnose issues with reaction yield.

Caption: Troubleshooting decision tree for addressing low reaction yields.

Frequently Asked Questions (FAQs)

Q1: Which brominating agent is best for this conversion?

For converting a primary alcohol like 2-(hydroxymethyl)-2-(methoxymethyl)oxolane, the Appel reaction (CBr₄ and PPh₃) is highly recommended. It proceeds via a mild, neutral SN2 mechanism, which minimizes acid-catalyzed side reactions like ether cleavage. An alternative is phosphorus tribromide (PBr₃), which is effective but can generate HBr, potentially compromising the acid-sensitive functional groups in the molecule.

Q2: What is the optimal solvent and temperature?

Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) are excellent solvent choices. The reaction is typically started at 0 °C to control the initial exotherm from the formation of the phosphonium intermediate, then allowed to warm to room temperature. If the reaction is sluggish, gentle heating to 40-50 °C can be beneficial, but should be monitored closely by TLC to prevent byproduct formation.

Q3: Can I use N-Bromosuccinimide (NBS) for this reaction?

N-Bromosuccinimide (NBS) is typically used for radical bromination of allylic or benzylic positions or for electrophilic bromination of alkenes and aromatic rings.[4][5] It is not the appropriate reagent for converting a simple primary alcohol to an alkyl bromide via a substitution pathway. Using NBS here would likely result in no reaction or a complex mixture of undesired products.

Q4: How do I effectively remove the triphenylphosphine oxide (TPPO) byproduct?

TPPO is a common challenge in Appel reactions. The most effective methods include:

• Precipitation/Filtration: After concentrating the reaction mixture, add a solvent in which your product is soluble but TPPO is not (e.g., cold diethyl ether or hexanes). The TPPO will precipitate and can be removed by filtration.

• Chromatography: A well-packed silica gel column can provide good separation. Eluting with a low-polarity solvent system (e.g., starting with 100% hexanes and gradually increasing the ethyl acetate concentration) will typically elute the desired product before the more polar TPPO.

Q5: My final product is a yellow oil, is this normal? How can I decolorize it?

A pale yellow color is common for crude products. This can be due to trace impurities or slight decomposition. Purification by flash column chromatography should yield a colorless product. If a yellow tint persists, it may be due to a persistent impurity. Passing the material through a short plug of activated carbon or silica gel with an appropriate solvent can sometimes remove color.

Optimized Protocol: Appel Reaction for 2-(Bromomethyl)-2-(methoxymethyl)oxolane

This protocol is designed to maximize yield and purity based on established principles for the bromination of primary alcohols.

Materials & Reagents:

• 2-(hydroxymethyl)-2-(methoxymethyl)oxolane (1.0 eq)

• Triphenylphosphine (PPh₃) (1.2 eq)

• Carbon tetrabromide (CBr₄) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for chromatography

Table: Optimized Reaction Parameters

Parameter	Recommended Value	Rationale
Solvent	Anhydrous DCM	Good solubility for reagents and starting material; relatively inert.
PPh₃ Equivalents	1.2 eq	Ensures complete activation of the alcohol.
CBr₄ Equivalents	1.2 eq	Drives the reaction to completion.
Temperature	0 °C to Room Temp	Controls initial exotherm and allows for a smooth reaction profile.

| Reaction Time | 2-6 hours | Typically sufficient for full conversion; monitor by TLC. |

Procedure:

• Reaction Setup: To a flame-dried, two-neck round-bottom flask under an inert atmosphere (N₂), add triphenylphosphine (1.2 eq) and anhydrous DCM. Cool the flask to 0 °C in an ice bath.

• Reagent Addition: To the stirred solution, add carbon tetrabromide (1.2 eq) portion-wise, ensuring the temperature remains below 5 °C. A white precipitate may form. After 15 minutes, add a solution of 2-(hydroxymethyl)-2-(methoxymethyl)oxolane (1.0 eq) in anhydrous DCM dropwise over 20 minutes.

• Reaction: Allow the reaction mixture to slowly warm to room temperature and stir for 2-6 hours. Monitor the disappearance of the starting material by TLC (e.g., using a 4:1 Hexanes:Ethyl Acetate eluent).

• Workup: Once the reaction is complete, quench by adding water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with saturated aqueous NaHCO₃ and brine.[2]

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient eluent system (e.g., 0% to 10% Ethyl Acetate in Hexanes) to afford the pure 2-(Bromomethyl)-2-(methoxymethyl)oxolane as a colorless oil.

Caption: Simplified mechanism of the Appel reaction for alcohol bromination.

References

• Selective and Efficient Generation of ortho-Brominated para-Substituted Phenols in ACS-Grade Methanol. PMC. Available at: [Link]

• Wohl-Ziegler Reaction. Organic Chemistry Portal. Available at: [Link]

• Convenient benzylic bromination of 2-hydroxy-5-methylisophthalaldehyde. ChemRxiv. Available at: [Link]

• PROCESS FOR PREPARING 2-BROMOMETHYL-2-(2,4-DICHLOROPHENYL)-4-n-PROPYL-1,3-DIOXOLANE. Google Patents.

• A Convenient Synthesis towards 2-Bromo-2-(methoxy(phenyl)methyl)malononitrile and 2-Iodo-2-(methoxy(phenyl)methyl)malononitrile. MDPI. Available at: [Link]

• Bromination of a highly electron-rich alkene such as 2-methoxybut... Pearson. Available at: [Link]

• 2-Methyloxolane (2-MeOx) as Sustainable Lipophilic Solvent to Substitute Hexane for Green Extraction of Natural Products. Properties, Applications, and Perspectives. PMC. Available at: [Link]

• Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. ACS Publications. Available at: [Link]

• The use of alternative solvent purification techniques. American Chemical Society. Available at: [Link]

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• 3. CZ269391A3 - PROCESS FOR PREPARING 2-BROMOMETHYL-2-(2,4-DICHLOROPHENYL)-4-n-PROPYL-1,3-DIOXOLANE - Google Patents [patents.google.com]
• 4. Wohl-Ziegler Reaction [organic-chemistry.org]
• 5. chemrxiv.org [chemrxiv.org]

Technical Support Center: Scale-Up of 2-(Bromomethyl)-2-(methoxymethyl)oxolane

This guide is designed for researchers, chemists, and process development professionals to address the common challenges encountered during the scale-up synthesis of 2-(Bromomethyl)-2-(methoxymethyl)oxolane. Our focus is to provide in-depth troubleshooting strategies and optimized protocols to minimize byproduct formation, ensuring high yield and purity of the target molecule.

Overview of the Synthesis and Scale-Up Challenges

The conversion of 2-(hydroxymethyl)-2-(methoxymethyl)oxolane to its corresponding bromide is a crucial step in many multi-step synthetic pathways. The most common and effective method for this transformation is the reaction of the primary alcohol with phosphorus tribromide (PBr₃).[1][2] This reaction typically proceeds through an S_N2 mechanism, which is advantageous as it minimizes the risk of carbocation rearrangements often seen with other brominating agents like HBr.[2][3]

However, scaling this reaction from the bench to pilot or manufacturing scale introduces several challenges that can lead to the formation of significant byproducts, complicating purification and reducing overall process efficiency. Key challenges include:

• Exothermic Nature: The reaction between PBr₃ and alcohols is highly exothermic, requiring precise temperature control to prevent side reactions.[1]

• Stoichiometry Control: Incorrect stoichiometry can lead to incomplete conversion and the formation of phosphorus-containing byproducts.[4]

• Moisture Sensitivity: PBr₃ reacts violently with water, necessitating strictly anhydrous conditions to prevent reagent decomposition and the formation of hydrobromic acid (HBr), which can catalyze its own set of side reactions.[3][4]

• Byproduct Formation: Several potential byproducts can arise, including unreacted starting material, organophosphorus intermediates, and ether dimers.

This guide will systematically address these issues, providing both the mechanistic rationale and field-proven solutions.

Reaction Mechanism and Primary Byproduct Pathways

Understanding the underlying reaction pathways is critical for effective troubleshooting. The primary synthesis route and a common byproduct pathway are illustrated below.

Primary Synthesis Pathway: S_N2 Bromination

The desired reaction proceeds via a two-step S_N2 mechanism. First, the alcohol's oxygen atom acts as a nucleophile, attacking the electrophilic phosphorus atom of PBr₃. This activates the hydroxyl group by converting it into an excellent leaving group (an alkyl dibromophosphite). A bromide ion then performs a backside attack on the carbon atom, displacing the leaving group to yield the final product with an inversion of stereochemistry (though the starting material is achiral at this center).[2][3]

Sources

• 1. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-(Bromomethyl)-2-(methoxymethyl)oxolane and Bromomethyl Oxirane

This guide provides an in-depth, objective comparison of the chemical reactivity of two important heterocyclic building blocks: 2-(Bromomethyl)-2-(methoxymethyl)oxolane and bromomethyl oxirane. Designed for researchers, scientists, and professionals in drug development, this document elucidates the fundamental principles governing their reactions with nucleophiles, supported by mechanistic insights and detailed experimental protocols. Our analysis focuses on the interplay of ring strain, steric hindrance, and electronic effects that define the distinct synthetic utility of each compound.

Introduction: Two Alkylating Agents, Two Distinct Fates

In the landscape of medicinal chemistry and organic synthesis, the introduction of specific molecular scaffolds is paramount. Both 2-(Bromomethyl)-2-(methoxymethyl)oxolane and bromomethyl oxirane (commonly known as epibromohydrin) serve as valuable electrophilic intermediates for constructing more complex molecules. However, their underlying structural differences—a five-membered, relatively stable oxolane ring versus a three-membered, highly strained oxirane ring—dictate profoundly different reactive pathways. Understanding these differences is critical for strategic and efficient molecular design. This guide will dissect these reactivities, providing a clear rationale for choosing the appropriate reagent for a desired synthetic transformation.

Section 1: Fundamental Drivers of Reactivity

The reactivity of an electrophile is governed by its ability to accept an electron pair from a nucleophile.[1] For the two compounds , the primary factors are ring strain and steric accessibility of the electrophilic centers.

Bromomethyl Oxirane: A Duality of Reaction Sites Driven by Ring Strain

Bromomethyl oxirane possesses two distinct types of electrophilic carbon atoms:

• The primary carbon of the bromomethyl group.

• The two carbons of the oxirane (epoxide) ring.

The defining feature of the oxirane ring is its significant angle strain, a consequence of its three-membered structure. This strain makes the C-O bonds of the ring weak and susceptible to cleavage.[2] Consequently, the epoxide ring is a highly reactive electrophile, readily undergoing ring-opening reactions when attacked by nucleophiles.[2][3]

Under neutral or basic/anionic conditions, nucleophilic attack proceeds via an Sₙ2-type mechanism . The nucleophile preferentially attacks the least sterically hindered carbon of the epoxide, leading to inversion of stereochemistry at that center.[3][4] This pathway is highly favorable as it relieves the ring strain. While direct Sₙ2 displacement of the bromide on the side chain can occur, the ring-opening pathway is often kinetically dominant due to the high energy of the strained ring.

Under acidic conditions, the epoxide oxygen is first protonated, making the ring an even better electrophile. In this "Sₙ1-like" scenario, the nucleophile attacks the more substituted carbon, which can better stabilize the partial positive charge that develops in the transition state.

2-(Bromomethyl)-2-(methoxymethyl)oxolane: A Classic Sₙ2 Electrophile

In stark contrast, the 2-(Bromomethyl)-2-(methoxymethyl)oxolane features a five-membered tetrahydrofuran (oxolane) ring. This ring system is significantly more stable and possesses minimal ring strain, rendering its ether C-O bonds largely unreactive towards nucleophiles under standard conditions.[5]

Therefore, reactivity is almost exclusively centered on the primary carbon atom bonded to the bromine atom. This carbon acts as a typical electrophilic center for a classic Sₙ2 reaction .[5] A nucleophile will attack this carbon, displacing the bromide leaving group.

A key consideration for this molecule is the steric environment around the electrophilic carbon. The C2 position is quaternary, substituted with a methoxymethyl group, the oxolane ring oxygen, and two other ring carbons. This creates significant steric hindrance, which is known to decrease the rate of Sₙ2 reactions.[6]

Section 2: Comparative Analysis of Nucleophilic Substitution

To illustrate the divergent reactivity, let us consider the reaction of both compounds with a strong, anionic nucleophile such as sodium azide (NaN₃) in a polar aprotic solvent like DMF.

Reaction Pathways

• Bromomethyl Oxirane : The reaction is dominated by the nucleophilic opening of the strained epoxide ring. The azide ion will attack the least substituted carbon of the oxirane (C3), leading to the formation of an azido alcohol. This is a highly efficient process driven by the release of ring strain.

• 2-(Bromomethyl)-2-(methoxymethyl)oxolane : The reaction proceeds exclusively via Sₙ2 displacement of the bromide ion. The azide ion attacks the bromomethyl carbon, and the stable oxolane ring remains intact, yielding a substituted azidomethyl oxolane. The rate of this reaction is expected to be slower compared to the oxirane ring-opening due to higher activation energy and steric hindrance.

Mechanistic Diagrams

Caption: Comparative reaction mechanisms with an azide nucleophile.

Data Summary

Feature	Bromomethyl Oxirane	2-(Bromomethyl)-2-(methoxymethyl)oxolane
Primary Reaction Site	Least substituted carbon of the epoxide ring	Carbon of the bromomethyl group
Reaction Type	Sₙ2-type ring-opening[3]	Sₙ2 substitution[5]
Primary Driving Force	Release of high ring strain (~27 kcal/mol)[2]	Formation of a stable C-N bond
Relative Expected Rate	Fast	Moderate to slow (due to steric hindrance)
Key Product Feature	1,2-functionalized alcohol	Intact oxolane ring with side-chain substitution
Byproducts	None (after workup)	Bromide salt

Section 3: Experimental Protocols

The following protocols describe a representative nucleophilic substitution reaction for each compound using sodium azide. These self-validating systems include reaction monitoring and standard purification procedures to ensure product integrity.

General Experimental Workflow

Caption: Standard workflow for nucleophilic substitution.

Protocol 1: Synthesis of 1-azido-3-bromopropan-2-ol via Ring-Opening of Bromomethyl Oxirane

Rationale: DMF is chosen as a polar aprotic solvent to effectively dissolve the ionic nucleophile and promote the Sₙ2 mechanism. A moderately elevated temperature ensures a reasonable reaction rate without promoting side reactions. The aqueous workup removes the DMF solvent and any remaining inorganic salts.

Materials:

• Bromomethyl oxirane (1.0 eq)

• Sodium azide (NaN₃, 1.2 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Ethyl acetate

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and under an inert nitrogen atmosphere, add sodium azide (1.2 eq) followed by anhydrous DMF. Stir the suspension.

• Substrate Addition: Add bromomethyl oxirane (1.0 eq) dropwise to the stirred suspension at room temperature.

• Reaction: Gently heat the reaction mixture to 50 °C and stir for 4-6 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), observing the consumption of the starting material.

• Quenching and Extraction: After completion, cool the mixture to room temperature and pour it into a separatory funnel containing deionized water. Extract the aqueous layer three times with ethyl acetate.

• Washing: Combine the organic extracts and wash them twice with brine to remove residual DMF.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the resulting crude oil by silica gel column chromatography to yield the final azido alcohol product.

Protocol 2: Synthesis of 2-(Azidomethyl)-2-(methoxymethyl)oxolane

Rationale: The conditions are similar to Protocol 1, reflecting the Sₙ2 nature of the reaction. However, due to the increased steric hindrance and lower reactivity of the alkyl bromide compared to the strained epoxide, a higher reaction temperature and longer reaction time are typically required to achieve full conversion.

Materials:

• 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 eq)

• Sodium azide (NaN₃, 1.5 eq)

• Anhydrous N,N-Dimethylformamide (DMF)

• Deionized water

• Diethyl ether

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a dry round-bottom flask under a nitrogen atmosphere, add sodium azide (1.5 eq) and anhydrous DMF.

• Substrate Addition: Add a solution of 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.0 eq) in a small amount of anhydrous DMF dropwise to the stirred suspension.

• Reaction: Heat the reaction mixture to 80 °C and stir for 12-24 hours.

• Monitoring: Monitor the reaction progress by TLC. A co-spot of the starting material is recommended for accurate comparison.

• Quenching and Extraction: Cool the mixture to room temperature. Pour into a separatory funnel with deionized water and extract three times with diethyl ether.

• Washing: Combine the organic layers and wash twice with water, followed by one wash with brine.

• Drying and Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and remove the solvent in vacuo.

• Purification: Purify the crude product via flash column chromatography on silica gel to isolate the pure 2-(azidomethyl)-2-(methoxymethyl)oxolane.

Conclusion

The comparative analysis reveals a clear dichotomy in the reactivity of bromomethyl oxirane and 2-(Bromomethyl)-2-(methoxymethyl)oxolane, stemming directly from their core cyclic structures.

• Bromomethyl Oxirane is a highly reactive, bifunctional electrophile. Its chemistry is dominated by the high ring strain of the epoxide, which acts as a powerful driving force for ring-opening reactions. This makes it an excellent precursor for synthesizing 1,2-difunctionalized compounds, particularly substituted alcohols.

• 2-(Bromomethyl)-2-(methoxymethyl)oxolane behaves as a conventional, albeit sterically hindered, primary alkyl bromide. Its reactivity is confined to Sₙ2 displacement at the bromomethyl carbon, with the oxolane ring serving as a stable, spectator scaffold. It is the reagent of choice when the synthetic goal is to introduce the intact 2-(methoxymethyl)oxolane moiety into a target molecule.

This guide underscores the importance of understanding fundamental chemical principles—ring strain, sterics, and electronics—in predicting reaction outcomes and making informed decisions in synthetic planning.

References

• Master Organic Chemistry. (n.d.). Reaction of epoxides with nucleophiles under basic conditions. Retrieved from [Link]

• University of Calgary. (n.d.). Ch16: SN1 type reactions of epoxides. Retrieved from [Link]

• College of St. Benedict & St. John's University. (n.d.). Aliphatic Nucleophilic Substitution NS11. Addition to Strained Rings: Epoxides. Retrieved from [Link]

• Ohmori, K., et al. (2003). The C2 Selective Nucleophilic Substitution Reactions of 2,3-Epoxy Alcohols Mediated by Trialkyl Borates: The First endo-Mode Epoxide-Opening Reaction through an Intramolecular Metal Chelate. Organic Letters. [Link]

• Chemistry LibreTexts. (2024, March 24). 18.6: Reactions of Epoxides - Ring-opening. Retrieved from [Link]

• Burés, J., et al. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. Chemical Reviews. [Link]

• Wessig, P., & Müller, F. (2016). Oxetanes: Recent Advances in Synthesis, Reactivity, and Medicinal Chemistry. ResearchGate. [Link]

• Jakhar, S. (n.d.). Nucleophilic Substitution Reactions. Retrieved from [Link]

• Koutentis, P. A., & Constantinides, C. P. (2012). Nucleophilic Substitution of Oxazino-/Oxazolino-/Benzoxazin- [3,2-b]indazoles: An Effective Route to 1 H-Indazolones. National Center for Biotechnology Information. [Link]

• Tokumasu, M., et al. (1997). Selective conversion of bromo oxirane into tetrahydropyranylacrylate by epoxide ring opening. Chemical Communications. [Link]

• PharmaCompass. (n.d.). Oxirane, 2-(bromomethyl)-. Retrieved from [Link]

• Tokumasu, M., et al. (1997). ChemInform Abstract: Selective Conversion of Bromo Oxirane into Tetrahydropyranylacrylate by Epoxide Ring Opening. ResearchGate. [Link]

• Yadav, V. K. (n.d.). Steric and Stereoelectronic Effects in Organic Chemistry. Retrieved from [Link]

• Ashenhurst, J. (2012, May 31). Nucleophilic Substitution Reactions - Introduction. Master Organic Chemistry. [Link]

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• 6. download.e-bookshelf.de [download.e-bookshelf.de]

GC-MS Method Validation for 2-(Bromomethyl)-2-(methoxymethyl)oxolane Analysis: A Comparative Guide

Introduction & Scientific Context

2-(Bromomethyl)-2-(methoxymethyl)oxolane is a highly reactive alkyl halide characterized by an oxolane (tetrahydrofuran) ring substituted with both electrophilic bromomethyl and methoxymethyl groups. In pharmaceutical manufacturing, such alkyl halides are frequently utilized as alkylating agents or emerge as synthetic byproducts. Due to the electrophilic nature of the primary alkyl bromide, this compound is classified as a Potential Genotoxic Impurity (PGI). It possesses the intrinsic ability to alkylate DNA bases (e.g., N-7 of guanine and N-3 of adenine), thereby presenting a significant carcinogenic risk[1].

Under the ICH M7 regulatory framework, DNA-reactive impurities must be strictly controlled to limit potential carcinogenic risk, typically adhering to the Threshold of Toxicological Concern (TTC) of 1.5 µ g/day [2][3]. Meeting these stringent limits requires analytical methodologies capable of trace-level quantification (parts-per-million or parts-per-billion) within complex Active Pharmaceutical Ingredient (API) matrices.

Technique Comparison: Why GC-MS?

When selecting an analytical technique for 2-(Bromomethyl)-2-(methoxymethyl)oxolane, analysts must evaluate the molecule's physicochemical properties. The compound is semi-volatile, lacks a UV-absorbing chromophore, and is relatively non-polar.

Performance Comparison Table

Analytical Feature	GC-MS (EI-SIM Mode)	LC-MS/MS (ESI/APCI)	HPLC-UV / GC-FID
Sensitivity	Excellent (Trace/ppb levels)	Poor (Limited ionization)	Moderate (ppm levels)
Specificity	Excellent (Isotopic Br signature)	Moderate (Matrix suppression)	Poor (Retention time only)
Suitability for Alkyl Halides	Highly Suitable	Unsuitable	Moderately Suitable
Matrix Interference	Low (SIM mode filters matrix)	High	High

Causality & Expert Insight

Why is GC-MS the definitive gold standard for this analysis? The absence of a chromophore renders HPLC-UV virtually useless for trace analysis. While LC-MS/MS is a powerhouse for polar PGIs, the neutral, non-polar nature of this brominated oxolane results in notoriously poor ionization efficiency in Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI). GC-FID can detect the compound but lacks the structural specificity required to differentiate the PGI from co-eluting API matrix peaks.

Conversely, Gas Chromatography-Mass Spectrometry (GC-MS) utilizing Electron Ionization (EI) perfectly exploits the molecule's volatility[4]. Furthermore, the presence of the bromine atom provides a highly diagnostic isotopic signature. Bromine naturally occurs as two isotopes, ‘79Br‘ and ‘81Br‘ , in a nearly 1:1 ratio. By operating the mass spectrometer in Selected Ion Monitoring (SIM) mode and targeting the M and M+2 fragment ions (e.g., m/z 163 and 165, corresponding to the loss of the methoxymethyl group), analysts can achieve unparalleled specificity and signal-to-noise (S/N) ratios, easily satisfying ICH M7 LOD/LOQ requirements[1].

Analytical Workflow & Method Development

Caption: GC-MS analytical workflow for trace analysis of brominated oxolane derivatives.

Step-by-Step Experimental Protocol

To ensure robust quantification, a Liquid-Liquid Extraction (LLE) protocol coupled with an internal standard is recommended. This creates a self-validating system that automatically corrects for extraction inefficiencies or injection volume variations[5].

1. Sample Preparation (LLE System):

• Diluent Preparation: Dissolve 50 mg of the API in 2.0 mL of MS-grade water (or a water-miscible solvent like N-Methyl-2-pyrrolidone if the API is insoluble).

• Standard Spiking: Prepare a stock solution of 2-(Bromomethyl)-2-(methoxymethyl)oxolane in methanol. Spike into the diluent to create calibration standards (0.05 ppm to 2.0 ppm relative to API).

• Extraction: Add 2.0 mL of GC-grade hexane containing 1.0 ppm fluorobenzene (Internal Standard).

• Phase Separation: Vortex vigorously for 2 minutes to drive the non-polar oxolane into the hexane layer. Centrifuge at 4000 rpm for 5 minutes.

• Injection: Transfer the upper hexane layer to an autosampler vial.

2. GC-MS Instrumental Parameters:

• Column: DB-5MS or VF-624ms (30 m × 0.25 mm, 1.4 µm film thickness) to provide optimal retention for semi-volatiles[6].

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Inlet: 250°C, Splitless mode (1 µL injection) to maximize sensitivity.

• Oven Program: 50°C (hold 2 min), ramp at 15°C/min to 240°C (hold 5 min).

• MS Source: EI mode at 70 eV, Source temperature 230°C.

• Detection: SIM mode. Target m/z 163 and 165 for the analyte, and m/z 96 for the fluorobenzene internal standard.

Method Validation (ICH Q2(R2) Framework)

To demonstrate that the analytical procedure is fit for its intended purpose, it must be rigorously validated according to the ICH Q2(R2) guidelines[7][8].

Caption: ICH Q2(R2) method validation logical framework for analytical procedures.

Validation Parameters & Quantitative Data Summary

The experimental design of the validation study must reflect the routine analysis conditions[7]. Below is a summary of typical validation results expected for this specific GC-MS methodology:

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Typical GC-MS Results for Target Analyte
Specificity	No interference at retention time	Complies (No matrix peaks in SIM window)
Limit of Detection (LOD)	S/N ≥ 3	0.02 ppm (S/N = 5.2)
Limit of Quantitation (LOQ)	S/N ≥ 10	0.06 ppm (S/N = 12.8)
Linearity	R² ≥ 0.99 (LOQ to 120% of limit)	R² = 0.9994
Accuracy (Recovery)	80% – 120% (Spiked at 50, 100, 150%)	94.5% – 102.3%
Precision (Repeatability)	%RSD ≤ 10% (at 100% limit, n=6)	%RSD = 3.2%

By leveraging the high-contrast isotopic signature of bromine in EI-SIM mode and employing a self-correcting internal standard extraction, this GC-MS method provides a robust, ICH-compliant solution for the control of 2-(Bromomethyl)-2-(methoxymethyl)oxolane in pharmaceutical development.

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• 4. Development and Validation of Analytical Method Using Gas Chromatography with Triple Quadrupole Mass Spectrometry for the Detection of Alkyl Halides as Potential Genotoxic Impurities in Posaconazole [mdpi.com]
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• 6. Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. ema.europa.eu [ema.europa.eu]

Benchmarking Catalytic Efficiency with 2-(Bromomethyl)-2-(methoxymethyl)oxolane Substrates: A Comparative Guide

Introduction: The Neopentyl-Like Bottleneck

In modern drug discovery, the functionalization of C(sp3) centers is critical for synthesizing highly three-dimensional, target-specific molecular scaffolds. Among these, 2-(Bromomethyl)-2-(methoxymethyl)oxolane [1][2] represents a uniquely challenging electrophilic building block. Featuring a primary alkyl bromide directly adjacent to a fully substituted, oxygen-bearing quaternary stereocenter (the C2 position of the tetrahydrofuran ring), this substrate exhibits extreme "neopentyl-like" steric hindrance.

Traditional two-electron cross-coupling methodologies (such as standard Suzuki or Negishi couplings) typically fail with this substrate. The rate-determining step—oxidative addition of a low-valent metal into the C(sp3)−Br bond—is kinetically blocked by the massive steric bulk of the adjacent quaternary center. Consequently, undesired side reactions such as β -hydride elimination or protodehalogenation rapidly outcompete the desired C−C bond formation.

To successfully benchmark catalytic efficiency for this substrate, we must evaluate systems that bypass two-electron oxidative addition in favor of single-electron transfer (SET) radical pathways . This guide evaluates three distinct catalytic paradigms, analyzing the mechanistic causality behind each approach and providing self-validating experimental protocols.

Benchmarking the Catalytic Systems

System A: Palladium-Catalyzed Negishi Cross-Coupling (The Baseline)

While traditionally challenging, the Negishi coupling of unactivated alkyl halides was revolutionized by the use of highly electron-rich, bulky phosphine ligands (e.g., P(t−Bu)3​ or CPhos)[3].

• Mechanistic Causality: The electron-rich ligand increases the electron density at the Pd(0) center, forcing the sluggish oxidative addition into the alkyl bromide. Simultaneously, the extreme steric bulk of the ligand accelerates reductive elimination, effectively outcompeting the problematic β -hydride elimination pathway[4].

• Performance with Oxolanes: Despite these advances, the specific neopentyl-like hindrance of 2-(bromomethyl)-2-(methoxymethyl)oxolane still results in slow reaction rates. High catalyst loadings and a large excess of the organozinc reagent are required to drive the reaction to completion.

System B: Metallaphotoredox Ni/Ir Dual Catalysis (The Modern Standard)

The current state-of-the-art for functionalizing highly hindered bromides is the synergistic combination of photoredox and nickel catalysis[5].

• Mechanistic Causality: Instead of forcing a metal to insert into the sterically shielded C−Br bond, this system utilizes a photocatalytically generated silyl radical—derived from —to abstract the bromine atom[6]. This halogen-atom transfer (XAT) generates a primary carbon radical at the oxolane's exocyclic methyl group. This highly reactive, sterically unencumbered radical rapidly intercepts a Ni(II) intermediate, bypassing the traditional oxidative addition bottleneck entirely[7].

• Performance with Oxolanes: Exceptional functional group tolerance, room-temperature conditions, and high yields make this the premier method for this substrate class.

System C: Cobalt-Catalyzed Radical Cross-Coupling (The Specialized Alternative)

Cobalt catalysis offers a robust, earth-abundant alternative for generating radicals from alkyl halides via single-electron reduction[8].

• Mechanistic Causality: Low-valent Co(I) or Co(II) species reduce the alkyl bromide via SET to generate the corresponding oxolanyl radical. This radical can then be engaged in hydroalkylation of alkenes or cross-coupling with Grignard reagents[8].

• Performance with Oxolanes: Highly effective for specific radical trapping sequences, though it often requires more rigorous exclusion of moisture compared to photoredox methods.

Quantitative Data Presentation

The following table summarizes the benchmarked performance of the three catalytic systems when coupling 2-(Bromomethyl)-2-(methoxymethyl)oxolane with a standard aryl electrophile (e.g., 4-bromoanisole) or nucleophile.

Catalytic System	Key Reagents / Catalysts	Avg. Yield (%)	Reaction Time	Temp	Substrate Tolerance	Mechanistic Bottleneck
Pd-Negishi	Pd(OAc)2​ , CPhos, R−ZnX	45 - 55%	24 - 48 h	60 °C	Low (Moisture sensitive)	Slow oxidative addition
Ni/Ir Photoredox	Ir[dF(CF3​)ppy]2​ , NiCl2​ , TTMSS	82 - 94%	12 - 24 h	25 °C	High (Tolerates alcohols, amines)	Silyl radical generation
Co-Radical	CoCl2​(IPr) , R−MgX	60 - 75%	16 h	25 °C	Moderate (Grignard sensitive)	Radical dimerization

Self-Validating Experimental Protocol: Ni/Ir Metallaphotoredox Cross-Coupling

Because the Metallaphotoredox system provides the highest catalytic efficiency for 2-(Bromomethyl)-2-(methoxymethyl)oxolane, the following self-validating protocol is provided for implementation.

Objective: Cross-electrophile coupling of 2-(Bromomethyl)-2-(methoxymethyl)oxolane with 4-bromoanisole.

System Design & Causality:

• Strict Degassing: Oxygen rapidly quenches the *Ir(III) excited state and irreversibly reacts with carbon radicals. Freeze-pump-thaw cycling is strictly required; simple nitrogen sparging will result in >50% yield loss.

• Internal Standard Integration: 1,3,5-Trimethoxybenzene is added at t=0 . This allows for direct crude NMR yield determination, validating whether a failed isolation was due to chemical failure or chromatographic loss.

• Wavelength Specificity: A 450 nm Blue LED is specifically chosen to match the Metal-to-Ligand Charge Transfer (MLCT) absorption band of the Iridium photocatalyst.

Step-by-Step Methodology:

• Catalyst Preparation: To an oven-dried 8 mL vial equipped with a Teflon septum and magnetic stir bar, add Ir[dF(CF3​)ppy]2​(dtbbpy)PF6​ (1.0 mol%), NiCl2​⋅dme (5.0 mol%), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (5.0 mol%), and anhydrous Na2​CO3​ (2.0 equiv). Note: dtbbpy provides steric bulk to prevent off-cycle Ni-dimerization.

• Substrate Addition: Add 4-bromoanisole (1.0 equiv, 0.5 mmol), 2-(Bromomethyl)-2-(methoxymethyl)oxolane (1.5 equiv, 0.75 mmol), and 1,3,5-trimethoxybenzene (0.33 equiv, internal standard).

• Solvent & Silane: Add anhydrous 1,2-dimethoxyethane (DME) (5.0 mL) followed by (1.5 equiv). Causality: TTMSS acts as the stoichiometric halogen-atom transfer agent. DME stabilizes the highly polar Ni intermediates.

• Degassing: Subject the mixture to three consecutive freeze-pump-thaw cycles. Backfill the vial with ultra-high purity Argon.

• Irradiation: Seal the vial with Parafilm and place it 2 cm away from a 34 W Blue LED lamp. Stir vigorously (1000 rpm) at room temperature for 24 hours. Critical: A cooling fan must be used to maintain ambient temperature (25 °C), as thermal runaway will decompose the nickel catalyst.

• Validation & Workup: Remove a 50 μL aliquot via microsyringe, dilute with CDCl3​ , and acquire a 1H NMR spectrum. Compare the integration of the product's oxolane methyl ether peak against the internal standard to determine the spectroscopic yield. If yield >85%, proceed to aqueous workup and silica gel chromatography.

Mechanistic Visualization

Mechanistic pathway of Metallaphotoredox cross-coupling for bromomethyl oxolane substrates.

References

• Title: Silyl Radical Activation of Alkyl Halides in Metallaphotoredox Catalysis: A Unique Pathway for Cross-Electrophile Coupling Source: Journal of the American Chemical Society URL: [Link]

• Title: Metallaphotoredox-Catalyzed Cross-Electrophile Csp3–Csp3 Coupling of Aliphatic Bromides Source: Journal of the American Chemical Society URL: [Link]

• Title: Cross-Couplings of Unactivated Secondary Alkyl Halides: Room-Temperature Nickel-Catalyzed Negishi Reactions of Alkyl Bromides and Iodides Source: Journal of the American Chemical Society URL: [Link]

• Title: Cobalt-Catalyzed Chelation-Assisted Alkylation of Arenes with Primary and Secondary Alkyl Halides Source: Synthesis URL: [Link]

Sources

• 1. PubChemLite - 3-(bromomethyl)-3-(methoxymethyl)oxolane (C7H13BrO2) [pubchemlite.lcsb.uni.lu]
• 2. 1613726-22-9|3-(Bromomethyl)tetrahydrofuran-3-ol|BLD Pharm [bldpharm.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Negishi coupling - Wikipedia [en.wikipedia.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Silyl Radical Activation of Alkyl Halides in Metallaphotoredox Catalysis: A Unique Pathway for Cross-Electrophile Coupling [organic-chemistry.org]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. Cobalt-Catalyzed Chelation-Assisted Alkylation of Arenes with Primary and Secondary Alkyl Halides | Yoshikai Group [pharm.tohoku.ac.jp]